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Compound of Interest

Compound Name: ENMD-1068 hydrochloride

Cat. No.: B10824553

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
ENMD-1068 hydrochloride, a selective protease-activated receptor 2 (PAR2) antagonist.
Given that a comprehensive Safety Data Sheet (SDS) is not readily available for this research
compound, it is imperative to treat ENMD-1068 hydrochloride as a potentially hazardous
substance of unknown toxicity and to adhere to the stringent safety protocols outlined below.

l. Personal Protective Equipment (PPE)

When handling ENMD-1068 hydrochloride in solid or solution form, a comprehensive suite of
personal protective equipment is mandatory to prevent dermal, ocular, and respiratory
exposure.
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PPE Category Specification

Chemically resistant gloves (e.g., nitrile) should
) be worn. For prolonged handling or when
Hand Protection ) ] ) ) ]
working with solutions, consider double-gloving.

Discard gloves immediately if contaminated.

Safety goggles with side shields are required at
Eye Protection all times to protect against splashes and

airborne particles.

A lab coat that covers the arms and closes in
] the front is essential. For larger quantities or
Body Protection ] o ) ]
when there is a significant risk of spillage,

consider a disposable gown.

For handling the solid compound or creating

solutions, work within a certified chemical fume
Respiratory Protection hood to minimize inhalation exposure.[1] If a

fume hood is not available, a respirator may be

necessary.

Il. Operational Procedures
Adherence to systematic operational procedures is critical to ensure safety and maintain the
integrity of the compound.

A. Storage and Handling

o Storage: Store ENMD-1068 hydrochloride in a cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents.[2] The container must be
clearly labeled with the full chemical name and any known hazard information.

» Handling: All manipulations of ENMD-1068 hydrochloride, especially weighing of the solid,
should be conducted in a chemical fume hood to control potential dust generation.[1][3] Use
spark-proof tools and avoid creating dust.[2]

B. Solution Preparation
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e Solvent Selection: Consult relevant literature for appropriate solvents. Dimethyl sulfoxide
(DMSO) is a common solvent for initial stock solutions.

e Preparation: In a chemical fume hood, slowly add the solvent to the accurately weighed
ENMD-1068 hydrochloride powder.

e Labeling: Clearly label the solution with the compound name, concentration, solvent, and
date of preparation.

o Storage: Store stock solutions as recommended, often at -20°C or -80°C in aliquots to avoid
repeated freeze-thaw cycles.

lll. Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.
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Emergency Situation Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.[3]
Skin Contact . . oo
Remove contaminated clothing. If irritation

persists, seek medical attention.[3]

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open.[3] Seek immediate medical attention.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has
Inhalation . e . .

stopped, begin artificial respiration. Seek

immediate medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

For a minor spill, if you are trained and it is safe
to do so, contain the spill with an inert absorbent
material.[4] Wear appropriate PPE and clean

Spill the area thoroughly. For a major spill, evacuate
the area and contact your institution's
Environmental Health and Safety (EHS)
department immediately.[4][5]

IV. Disposal Plan

All waste containing ENMD-1068 hydrochloride must be treated as hazardous chemical
waste.[2][6] Do not dispose of it down the drain or in regular trash.[2][6]

A. Waste Segregation

o Solid Waste: All disposables contaminated with ENMD-1068 hydrochloride (e.g., weigh
boats, pipette tips, gloves, and paper towels) must be collected in a dedicated, clearly
labeled hazardous solid waste container.[2][6]
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» Liquid Waste: Unused solutions and the first rinse of emptied containers should be collected
in a designated, leak-proof hazardous liquid waste container.[2][6] The container must be
compatible with the solvents used.

B. Disposal Procedure
o Collection: Collect all waste in appropriately labeled containers at the point of generation.
o Storage: Store waste containers in a designated and secure satellite accumulation area.

» Pickup: Follow your institution's procedures for requesting a chemical waste pickup from the
EHS department.

V. Signaling Pathway and Experimental Workflow

ENMD-1068 hydrochloride is a selective antagonist of Protease-Activated Receptor 2 (PAR2)
and has been shown to inhibit the TGF-1/Smad signaling pathway.
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Caption: Inhibition of the TGF-B1/Smad signaling pathway by ENMD-1068 hydrochloride.
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Operational Workflow for ENMD-1068 Hydrochloride
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Caption: Step-by-step workflow for the safe handling and disposal of ENMD-1068
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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